17-(4-Phenoxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione (non-preferred name)

• IUPAC Name: 17-(4-phenoxyphenyl)-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
• InChI: InChI=1S/C30H21NO3/c32-29-27-25-21-10-4-5-11-22(21)26(24-13-7-6-12-23(24)25)28(27)30(33)31(29)18-14-16-20(17-15-18)34-19-8-2-1-3-9-19/h1-17,25-28H
• InChI Key: WNUQPIXOKYTGES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)N3C(=O)C4C(C3=O)C5C6=CC=CC=C6C4C7=CC=CC=C57
• Molecular Formula: C30H21NO3
• Molecular Weight: 443.5 g/mol

Description

17-(4-Phenoxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione is a complex organic compound with the molecular formula C18H12O3. This compound is known for its unique pentacyclic structure, which includes multiple fused rings and a phenoxyphenyl group .

Preparation Methods

The synthesis of 17-(4-Phenoxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the phenoxyphenyl precursor, followed by cyclization reactions to form the pentacyclic core. The reaction conditions usually require specific catalysts and solvents to ensure the correct formation of the desired structure .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The phenoxyphenyl group can participate in substitution reactions, where different substituents can be introduced. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents for substitution reactions.

Scientific Research Applications

17-(4-Phenoxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione has several applications in scientific research:

Chemistry: It is used as a model compound for studying complex organic reactions and mechanisms.

Biology: Its unique structure makes it a candidate for studying interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a pharmacophore in drug design.

Industry: It is used in the development of advanced materials and as a precursor for synthesizing other complex organic compounds.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets. Its pentacyclic structure allows it to fit into various binding sites, influencing biological pathways. The phenoxyphenyl group can interact with hydrophobic pockets in proteins, while the azapentacyclic core can form hydrogen bonds and other interactions with target molecules .

Comparison with Similar Compounds

Similar compounds to 17-(4-Phenoxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione include:

17-Oxapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione: This compound shares a similar pentacyclic structure but lacks the phenoxyphenyl group.

(15R,19S)-17-Oxapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione: Another structurally related compound with stereochemical differences.

These comparisons highlight the uniqueness of 17-(4-Phenoxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione, particularly due to its phenoxyphenyl group, which imparts distinct chemical and biological properties.